Cas no 2097892-74-3 (N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide)
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide is a synthetic organic compound featuring a benzofuran core linked to a pentenamide moiety via a methylene bridge. This structure confers potential reactivity and versatility in synthetic applications, particularly in medicinal chemistry and drug discovery. The presence of the dihydrobenzofuran scaffold offers stability and aromatic character, while the pent-4-enamide side chain introduces an unsaturated alkenyl group, enabling further functionalization through cross-coupling or addition reactions. Its well-defined molecular architecture makes it a valuable intermediate for constructing complex heterocyclic systems or exploring structure-activity relationships in bioactive compounds. The compound's purity and synthetic reproducibility are critical for research applications.
![N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide structure](https://ossimg.kuujia.com/scimg/2098000/2097892-74-3x500.png)
2097892-74-3 structure
Product Name:N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide
CAS No:2097892-74-3
MF:C14H17NO2
MW:231.290283918381
CID:5468386
Update Time:2025-06-09
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide
- N-(2,3-dihydro-1-benzofuran-3-ylmethyl)pent-4-enamide
-
- Inchi： 1S/C14H17NO2/c1-2-3-8-14(16)15-9-11-10-17-13-7-5-4-6-12(11)13/h2,4-7,11H,1,3,8-10H2,(H,15,16)
- InChI Key： UNFMCBXXAYYLCF-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(CNC(CCC=C)=O)C1
Computed Properties
- Exact Mass: 231.125928785 g/mol
- Monoisotopic Mass: 231.125928785 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.3
- Molecular Weight: 231.29
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6562-8041-2μmol |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide |
2097892-74-3 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6562-8041-5μmol |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide |
2097892-74-3 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6562-8041-10μmol |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide |
2097892-74-3 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6562-8041-1mg |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide |
2097892-74-3 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6562-8041-2mg |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide |
2097892-74-3 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6562-8041-3mg |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide |
2097892-74-3 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6562-8041-4mg |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide |
2097892-74-3 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6562-8041-5mg |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide |
2097892-74-3 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6562-8041-10mg |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide |
2097892-74-3 | 10mg |
$79.0 | 2023-09-08 |
N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]pent-4-enamide Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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